

PF-543 (Citrate): A Technical Guide for Researchers and Drug Development Professionals

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: PF-543 (Citrate)

CAS No.: 1415562-83-2

Cat. No.: B1139234

[Get Quote](#)

Introduction: The Significance of Targeting Sphingosine Kinase 1

Sphingosine kinase 1 (SPHK1) has emerged as a critical node in cellular signaling, catalyzing the phosphorylation of sphingosine to the bioactive lipid mediator, sphingosine-1-phosphate (S1P).[1][2] This enzymatic reaction is a key regulatory point in the sphingolipid metabolic pathway, influencing a diverse array of cellular processes including proliferation, survival, migration, and inflammation.[2][3] Dysregulation of the SPHK1/S1P axis is implicated in the pathogenesis of numerous diseases, most notably cancer and chronic inflammatory conditions, making it a compelling target for therapeutic intervention.[2][3]

PF-543, developed by Pfizer, is a potent and highly selective, reversible, and sphingosine-competitive inhibitor of SPHK1.[1][4][5] Its citrate salt is the form commonly utilized in research settings. A defining characteristic of PF-543 is its remarkable selectivity for SPHK1 over its isoform, SPHK2, exhibiting over 100-fold greater inhibitory activity.[4][6][7] This high degree of selectivity is paramount for dissecting the specific physiological and pathological roles of SPHK1, thereby minimizing off-target effects and providing a refined tool for both basic research and drug discovery. This technical guide provides an in-depth review of the literature on PF-543, consolidating key mechanistic insights, pivotal publications, and detailed experimental methodologies to support the scientific community in leveraging this powerful inhibitor.


Mechanism of Action: Competitive Inhibition of SPHK1

PF-543 exerts its inhibitory effect through a competitive binding mechanism at the sphingosine-binding pocket of SPHK1.[5][8] By occupying this site, PF-543 prevents the natural substrate, sphingosine, from accessing the catalytic domain of the enzyme, thereby blocking its phosphorylation to S1P.[5][8] This leads to a significant reduction in intracellular and extracellular S1P levels, coupled with a corresponding increase in sphingosine levels.[5][7] The crystal structure of SPHK1 in complex with PF-543 reveals that the inhibitor adopts a bent conformation within the binding site, mimicking the presumed binding mode of sphingosine.[8][9]

The consequences of SPHK1 inhibition by PF-543 are manifold, impacting downstream signaling pathways that govern cell fate and function. By depleting the cellular pool of S1P, PF-543 can induce various cellular responses, including apoptosis, necrosis, and autophagy, depending on the cellular context.[4][7]

Signaling Pathway: The SPHK1/S1P Axis and its Interruption by PF-543

The following diagram illustrates the central role of SPHK1 in the sphingolipid metabolic pathway and the mechanism by which PF-543 disrupts this signaling cascade.



[Click to download full resolution via product page](#)

Caption: SPHK1 signaling pathway and PF-543 inhibition.

Key Publications and Preclinical Findings

The understanding of PF-543's pharmacological profile is built upon a foundation of key preclinical studies. These publications have elucidated its potency, selectivity, and therapeutic potential in various disease models.

Quantitative Data Summary

The following tables provide a consolidated overview of the key quantitative parameters of PF-543 as reported in the literature.

Table 1: In Vitro Inhibitory Activity of PF-543

Parameter	Value	Enzyme/Assay Condition	Reference(s)
IC ₅₀	2.0 nM	Recombinant human SPHK1	[7][10]
K _i	3.6 nM	Recombinant human SPHK1	[5][7]
Selectivity	>100-fold vs. SPHK2	Recombinant human enzymes	[5][7]
IC ₅₀ (Whole Blood)	26.7 nM	S1P formation in human whole blood	[2][7]

Table 2: Cellular Activity of PF-543 in 1483 Head and Neck Carcinoma Cells

Parameter	Value	Experimental Condition	Reference(s)
EC ₅₀ (S1P depletion)	8.4 nM	1-hour treatment	[2][7]
S1P Decrease	10-fold	1-hour treatment with 200 nM PF-543	[5][7]
Sphingosine Increase	Proportional to S1P decrease	1-hour treatment with 200 nM PF-543	[5][7]

Preclinical Applications

PF-543 has demonstrated therapeutic potential in a range of preclinical models:

- **Oncology:** PF-543 has been shown to exert anti-proliferative and cytotoxic effects in various cancer cell lines, including colorectal, ovarian, and hepatocellular carcinoma.[11][12][13] In vivo studies using xenograft models have demonstrated that PF-543 can significantly suppress tumor growth.[11][12] The proposed mechanisms for its anti-cancer activity include the induction of programmed necrosis and apoptosis.[11]
- **Inflammatory Diseases:** The anti-inflammatory properties of PF-543 have been investigated in models of inflammatory bowel disease and myocardial infarction.[3][14] By inhibiting SPHK1, PF-543 can modulate inflammatory signaling pathways and reduce the production of pro-inflammatory cytokines.[3]
- **Fibrosis:** PF-543 has shown promise in attenuating fibrosis in preclinical models of pulmonary fibrosis.[14] The inhibition of SPHK1 can interfere with the signaling pathways that drive fibroblast activation and extracellular matrix deposition.[14]

Experimental Protocols

The following section provides detailed, step-by-step methodologies for key experiments involving PF-543. These protocols are based on published literature and are intended to serve as a guide for researchers.

In Vitro Sphingosine Kinase 1 (SPHK1) Activity Assay

This protocol describes a common method to determine the inhibitory activity of PF-543 on SPHK1 in a cell-free system.

Objective: To measure the IC₅₀ of PF-543 for SPHK1.

Materials:

- Recombinant human SPHK1
- Sphingosine (substrate)
- [γ -³²P]ATP
- **PF-543 (citrate)**
- Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.1 mg/mL BSA)
- Thin-layer chromatography (TLC) plates (e.g., silica gel 60)
- TLC developing solvent (e.g., chloroform:methanol:acetic acid:water)
- Phosphorimager or scintillation counter

Procedure:

- Prepare serial dilutions of PF-543 in DMSO.
- In a microcentrifuge tube, combine the kinase assay buffer, recombinant SPHK1, and the desired concentration of PF-543 or DMSO (vehicle control).
- Pre-incubate the mixture at 30°C for 15 minutes.
- Initiate the kinase reaction by adding a mixture of sphingosine and [γ -³²P]ATP.
- Incubate the reaction at 30°C for 30-60 minutes.
- Stop the reaction by adding an equal volume of 1 M HCl.
- Extract the lipids by adding chloroform:methanol (2:1, v/v) and vortexing.
- Centrifuge to separate the phases and collect the lower organic phase.
- Spot the organic phase onto a TLC plate.
- Develop the TLC plate in the appropriate solvent system to separate sphingosine from S1P.
- Dry the TLC plate and visualize the radiolabeled S1P using a phosphorimager or quantify by scraping the corresponding spot and using a scintillation counter.
- Calculate the percentage of inhibition for each PF-543 concentration relative to the vehicle control and determine the IC₅₀ value using appropriate software.

Caption: Workflow for in vitro SPHK1 activity assay.

Cellular Sphingosine-1-Phosphate (S1P) Measurement

This protocol outlines a method to measure the effect of PF-543 on intracellular S1P levels in cultured cells.

Objective: To determine the EC₅₀ of PF-543 for S1P depletion.

Materials:

- Cell line of interest (e.g., 1483 cells)
- Cell culture medium and supplements
- **PF-543 (citrate)**
- LC-MS/MS system for lipid analysis
- Internal standards for S1P and sphingosine

Procedure:

- Seed cells in culture plates and allow them to adhere and grow to the desired confluency.
- Treat the cells with various concentrations of PF-543 or DMSO (vehicle control) for the desired duration (e.g., 1 hour).
- After treatment, wash the cells with ice-cold PBS.
- Lyse the cells and extract the lipids using an appropriate solvent system (e.g., methanol containing internal standards).
- Centrifuge to pellet the cell debris and collect the supernatant.
- Analyze the lipid extract using a validated LC-MS/MS method to quantify the levels of S1P and sphingosine.
- Normalize the lipid levels to the total protein concentration of the cell lysate.
- Calculate the percentage of S1P depletion for each PF-543 concentration relative to the vehicle control and determine the EC₅₀ value.

Caption: Workflow for cellular S1P measurement.

In Vivo Xenograft Tumor Model

This protocol provides a general framework for evaluating the anti-tumor efficacy of PF-543 in a mouse xenograft model.

Objective: To assess the effect of PF-543 on tumor growth in vivo.

Materials:

- Immunocompromised mice (e.g., nude or SCID mice)
- Cancer cell line for implantation (e.g., HCT-116)
- Matrigel (optional)
- **PF-543 (citrate)** formulated for in vivo administration
- Vehicle control solution
- Calipers for tumor measurement

Procedure:

- Subcutaneously inject a suspension of cancer cells (e.g., $1-5 \times 10^6$ cells in PBS, optionally mixed with Matrigel) into the flank of each mouse.
- Monitor the mice for tumor formation.
- Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.
- Administer PF-543 or vehicle control to the respective groups according to the desired dosing schedule and route (e.g., intraperitoneal or oral).
- Measure tumor dimensions with calipers at regular intervals (e.g., 2-3 times per week).
- Calculate tumor volume using the formula: $(\text{Length} \times \text{Width}^2)/2$.
- Monitor the body weight and overall health of the mice throughout the study.
- At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).
- Compare the tumor growth curves between the PF-543-treated and vehicle control groups to evaluate efficacy.

Caption: Workflow for in vivo xenograft study.

Conclusion and Future Directions

PF-543 stands as a cornerstone tool for investigating the multifaceted roles of SPHK1 in health and disease. Its high potency and selectivity have enabled significant advancements in our understanding of the SPHK1/S1P signaling axis. The preclinical evidence strongly supports the therapeutic potential of SPHK1 inhibition in oncology, inflammation, and fibrosis. While PF-543 itself remains a preclinical candidate, the knowledge garnered from its study is invaluable for the development of next-generation SPHK1 inhibitors that may one day translate to clinical applications. Future research should continue to explore the intricate downstream effects of SPHK1 inhibition in various pathological contexts and focus on optimizing the pharmacokinetic and pharmacodynamic properties of SPHK1-targeted therapies for human use.

References

- Therapeutic potential of the sphingosine kinase 1 inhibitor, PF-543. [URL: https://www.researchgate.net/publication/368802936_Therapeutic_potential_of_the_sphingosine_kinase_1_inhibitor_PF-543]
- PF-543 Citrate (Sphingosine Kinase 1 Inhibitor II Citrate). [URL: <https://www.medchemexpress.com/pf-543.html>]
- PF-543 (Synonyms: Sphingosine Kinase 1 Inhibitor II). [URL: <https://www.medchemexpress.com/pf-543.html>]
- Sphingosine kinase inhibitors: a review of patent literature (2006–2015). [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5001254/>]
- Modulation of cellular S1P levels with a novel, potent and specific inhibitor of sphingosine kinase-1. [URL: <https://pubmed.ncbi.nlm.nih.gov/22397330/>]
- Synthesis of PP2A-Activating PF-543 Derivatives and Investigation of Their Inhibitory Effects on Pancreatic Cancer Cells. [URL: <https://www.mdpi.com/1420-3049/27/11/3392>]
- PF-543 | Autophagy | S1P Receptor. [URL: <https://www.targetmol.com/inhibitors/PF-543>]
- Synthesis and Biological Evaluation of PF-543 Derivative | Request PDF. [URL: https://www.researchgate.net/publication/368802936_Therapeutic_potential_of_the_sphingosine_kinase_1_inhibitor_PF-543]
- PF-543 (Synonyms: Sphingosine Kinase 1 Inhibitor II). [URL: <https://www.medchemexpress.com/pf-543.html>]
- PF-543 hydrochloride SPHK inhibitor. [URL: <https://www.selleckchem.com/products/pf-543-hydrochloride.html>]
- Targeting colorectal cancer cells by a novel sphingosine kinase 1 inhibitor PF-543. [URL: <https://pubmed.ncbi.nlm.nih.gov/26775841/>]
- SPHK1 inhibitor PF-543 blocks liver cancer progression. [URL: <https://www.bioworld.com/articles/728795-sphk1-inhibitor-pf-543-blocks-liver-cancer-progression>]
- SPHK1 inhibitor PF543 reduced ovarian cancer progression via increasing T cell cytotoxicity. [URL: https://www.researchgate.net/figure/SPHK1-inhibitor-PF543-reduced-ovarian-cancer-progression-via-increasing-T-cell_fig3_363223067]
- Quantitative Measurement of Sphingosine 1-Phosphate by Radioreceptor-Binding Assay. [URL: https://www.researchgate.net/publication/368802936_Therapeutic_potential_of_the_sphingosine_kinase_1_inhibitor_PF-543]
- A Dansyl-Modified Sphingosine Kinase Inhibitor DPF-543 Enhanced De Novo Ceramide Generation. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8306263/>]
- Crystal Structure of Sphingosine Kinase 1 with PF-543. [URL: <https://pubs.acs.org/doi/10.1021/ml5004074>]
- PF-543 inhibits SphK1 activity in DEN-treated mice. A Total and.... [URL: https://www.researchgate.net/figure/PF-543-inhibits-SphK1-activity-in-DEN-treated-mice-A-Total-and-phospho-SphK1-levels_fig1_376993175]
- PF-543 - Potent Selective SphK1 Inhibitor. [URL: <https://www.apexbt.com/pf-543.html>]
- The Specificity of PF-543: A Technical Guide to its Selective Inhibition of Sphingosine Kinase 1. [URL: <https://www.benchchem.com/uploads/The-Specificity-of-PF-543.pdf>]
- Crystal Structure of Sphingosine Kinase 1 with PF-543. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4265814/>]
- Discovery of Sphingosine Kinase Inhibition by Modified Quinoline-5,8-Diones. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8870191/>]
- Sphingosine Kinase 1 Inhibitor II, PF-543. [URL: <https://www.sigmaaldrich.com/US/en/product/calbiochem/567741>]
- Verification of the Necessity of the Toly Group of PF-543 for Sphingosine Kinase 1 Inhibitory Activity. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7764041/>]
- Verification of the Necessity of the Toly Group of PF-543 for Sphingosine Kinase 1 Inhibitory Activity. [URL: <https://www.mdpi.com/1420-3049/25/24/5938>]
- Effect of the sphingosine kinase 1 selective inhibitor, PF-543 on arterial and cardiac remodelling in a hypoxic model of pulmonary arterial hypertension. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4215321/>]

- A Dansyl-Modified Sphingosine Kinase Inhibitor DPF-543 Enhanced De Novo Ceramide Generation. [URL: <https://www.mdpi.com/1422-0067/22/14/7610>]
- Flow-chart of establishment of patient-derived xenografts. Fragments of.... [URL: https://www.researchgate.net/figure/Flow-chart-of-establishment-of-patient-derived-xenografts-Fragments-of-primary-tumors_fig1_330058872]
- Establishment of a mouse xenograft model of metastatic adrenocortical carcinoma. [URL: <https://www.researchgate.net>]
- Find a Clinical Trial. [URL: <https://www.pfizer.com/science/clinical-trials/find-a-trial>]
- Application Notes and Protocols for Xenograft Tumor Models in Evaluating Eg5 Inhibitor Efficacy. [URL: <https://www.benchchem.com>]
- Extension Study to Evaluate Safety and Efficacy of CTP-543 in Adults With Alopecia Areata. [URL: <https://classic.clinicaltrials.gov/ct2/show/NCT03898479>]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

1. Synthesis and Biological Evaluation of PF-543 Derivative Containing Aliphatic Side Chain [jstage.jst.go.jp]
 2. apexbt.com [apexbt.com]
 3. researchgate.net [researchgate.net]
 4. researchgate.net [researchgate.net]
 5. Modulation of cellular S1P levels with a novel, potent and specific inhibitor of sphingosine kinase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
 6. Sphingosine kinase inhibitors: a review of patent literature (2006–2015) - PMC [pmc.ncbi.nlm.nih.gov]
 7. medchemexpress.com [medchemexpress.com]
 8. Crystal Structure of Sphingosine Kinase 1 with PF-543 - PMC [pmc.ncbi.nlm.nih.gov]
 9. pubs.acs.org [pubs.acs.org]
 10. selleckchem.com [selleckchem.com]
 11. Targeting colorectal cancer cells by a novel sphingosine kinase 1 inhibitor PF-543 - PubMed [pubmed.ncbi.nlm.nih.gov]
 12. SPHK1 inhibitor PF-543 blocks liver cancer progression | BioWorld [bioworld.com]
 13. researchgate.net [researchgate.net]
 14. A Dansyl-Modified Sphingosine Kinase Inhibitor DPF-543 Enhanced De Novo Ceramide Generation - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [PF-543 (Citrate): A Technical Guide for Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1139234/docs#pf-543-citrate-a-technical-guide-for-researchers-and-drug-development-professionals\]](https://www.benchchem.com/product/b1139234/docs#pf-543-citrate-a-technical-guide-for-researchers-and-drug-development-professionals)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)